2-HYDROXYOCTADECANOIC ACID
2-HYDROXYOCTADECANOIC ACID
2-hydroxyoctadecanoic acid is a long-chain fatty acid that is stearic (octadecanoic) acid substituted at position 2 by a hydroxy group. It has a role as a human metabolite. It is a 2-hydroxy fatty acid and a hydroxyoctadecanoic acid. It is a conjugate acid of a 2-hydroxyoctadecanoate.
DL-2-Hydroxy stearic acid, also known as a-hydroxyoctadecanoate or a-hydroxystearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. DL-2-Hydroxy stearic acid is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. DL-2-Hydroxy stearic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, DL-2-hydroxy stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-2-Hydroxy stearic acid can be converted into 2-hydroxystearoyl-CoA and N-2-hydroxystearoylsphingosine.
DL-2-Hydroxy stearic acid, also known as a-hydroxyoctadecanoate or a-hydroxystearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. DL-2-Hydroxy stearic acid is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. DL-2-Hydroxy stearic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, DL-2-hydroxy stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-2-Hydroxy stearic acid can be converted into 2-hydroxystearoyl-CoA and N-2-hydroxystearoylsphingosine.
Brand Name:
Vulcanchem
CAS No.:
1330-70-7
VCID:
VC0074533
InChI:
InChI=1S/C18H36O3/c1-2-3-4-5-6-7-8-9-10-11-14-17(19)15-12-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
SMILES:
CCCCCCCCCCCCC(CCCCC(=O)O)O
Molecular Formula:
C18H36O3
Molecular Weight:
300.5 g/mol
2-HYDROXYOCTADECANOIC ACID
CAS No.: 1330-70-7
Main Products
VCID: VC0074533
Molecular Formula: C18H36O3
Molecular Weight: 300.5 g/mol
| CAS No. | 1330-70-7 |
|---|---|
| Product Name | 2-HYDROXYOCTADECANOIC ACID |
| Molecular Formula | C18H36O3 |
| Molecular Weight | 300.5 g/mol |
| IUPAC Name | 6-hydroxyoctadecanoic acid |
| Standard InChI | InChI=1S/C18H36O3/c1-2-3-4-5-6-7-8-9-10-11-14-17(19)15-12-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21) |
| Standard InChIKey | KIHBGTRZFAVZRV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCC(CCCCC(=O)O)O |
| Canonical SMILES | CCCCCCCCCCCCC(CCCCC(=O)O)O |
| Description | 2-hydroxyoctadecanoic acid is a long-chain fatty acid that is stearic (octadecanoic) acid substituted at position 2 by a hydroxy group. It has a role as a human metabolite. It is a 2-hydroxy fatty acid and a hydroxyoctadecanoic acid. It is a conjugate acid of a 2-hydroxyoctadecanoate. DL-2-Hydroxy stearic acid, also known as a-hydroxyoctadecanoate or a-hydroxystearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. DL-2-Hydroxy stearic acid is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. DL-2-Hydroxy stearic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, DL-2-hydroxy stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-2-Hydroxy stearic acid can be converted into 2-hydroxystearoyl-CoA and N-2-hydroxystearoylsphingosine. |
| Synonyms | 2-hydroxyoctadecanoic acid 2-hydroxystearic acid alpha-hydroxystearic acid |
| PubChem Compound | 102607 |
| Last Modified | Nov 11 2021 |
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